Cas no 646037-37-8 (1H-Pyrazole, 1-(3,5-difluorophenyl)-)

1H-Pyrazole, 1-(3,5-difluorophenyl)- structure
646037-37-8 structure
Product Name:1H-Pyrazole, 1-(3,5-difluorophenyl)-
CAS No:646037-37-8
MF:C9H6F2N2
MW:180.154148578644
CID:422314
PubChem ID:58274054
Update Time:2025-04-19

1H-Pyrazole, 1-(3,5-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 1-(3,5-difluorophenyl)-
    • 1-(3,5-difluorophenyl)pyrazole
    • SCHEMBL14593840
    • DTXSID00729047
    • 1-(3,5-Difluorophenyl)-1H-pyrazole
    • 646037-37-8
    • Inchi: 1S/C9H6F2N2/c10-7-4-8(11)6-9(5-7)13-3-1-2-12-13/h1-6H
    • InChI Key: XQGJIXGERHSUMU-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=1)N1C=CC=N1)F

Computed Properties

  • Exact Mass: 180.04998
  • Monoisotopic Mass: 180.04990452g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82
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